Cas no 81215-60-3 (Acetic acid,2-(4-nitrophenoxy)-,2-[1,2-dihydro-1-[[4-(4-methylphenyl)-1-piperazinyl]methyl]-2-oxo-3H-indol-3-ylidene]hydrazide)

• Product name: Acetic acid,2-(4-nitrophenoxy)-,2-[1,2-dihydro-1-[[4-(4-methylphenyl)-1-piperazinyl]methyl]-2-oxo-3H-indol-3-ylidene]hydrazide
• CAS No: 81215-60-3
• MF: C₂₈H₂₈N₆O₅
• MW: 528.55912
• CID: 731222
• PubChem ID: 135537770

Acetic acid,2-(4-nitrophenoxy)-,2-[1,2-dihydro-1-[[4-(4-methylphenyl)-1-piperazinyl]methyl]-2-oxo-3H-indol-3-ylidene]hydrazide Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(4-nitrophenoxy)-,2-[1,2-dihydro-1-[[4-(4-methylphenyl)-1-piperazinyl]methyl]-2-oxo-3H-indol-3-ylidene]hydrazide
• N-[(E)-[1-[[4-(4-methylphenyl)piperazin-1-yl]methyl]-2-oxoindol-3-ylidene]amino]-2-(4-nitrophenoxy)acetamide
• Acetic acid, (4-nitrophenoxy)-, (1,2-dihydro-1-((4-(4-methylphenyl)-1-piperazinyl)methyl)-2-oxo-3H-indol-3-ylidene)hydrazide
• BRN 6032624
• 81215-60-3

• Inchi： InChI=1S/C28H28N6O5/c1-20-6-8-21(9-7-20)32-16-14-31(15-17-32)19-33-25-5-3-2-4-24(25)27(28(33)36)30-29-26(35)18-39-23-12-10-22(11-13-23)34(37)38/h2-13,36H,14-19H2,1H3
• InChI Key： MGXSEZRKBSHLBS-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)N2CCN(CC2)CN3C4=CC=CC=C4C(=C3O)N=NC(=O)COC5=CC=C(C=C5)[N+](=O)[O-]

Computed Properties

• Exact Mass: 528.212118
• Monoisotopic Mass: 528.212118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 901
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 123

Experimental Properties

• Density: 1.36
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.674